N-(2,4-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H23FN2O2/c1-14-7-8-19(15(2)13-14)23-20(25)16-9-11-24(12-10-16)21(26)17-5-3-4-6-18(17)22/h3-8,13,16H,9-12H2,1-2H3,(H,23,25)
• InChI Key: OVKZPUKNUOUMHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F)C
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

N-(2,4-dimethylphenyl)-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, commonly known as DMFP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

DMFP has been extensively studied for its potential applications in various fields. It has been found to have anticonvulsant, analgesic, and anti-inflammatory properties. DMFP has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurological disorders.

Mechanism of Action

DMFP acts as a positive allosteric modulator of the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular processes. The sigma-1 receptor is known to play a role in neuroprotection, neurotransmitter regulation, and cell survival. By modulating the activity of the sigma-1 receptor, DMFP can enhance its protective effects and potentially improve neurological function.
Biochemical and Physiological Effects:
DMFP has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and acetylcholine in the brain, which can improve cognitive function. DMFP has also been shown to reduce inflammation and oxidative stress, which can be beneficial in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of DMFP is its ability to cross the blood-brain barrier, which makes it an attractive candidate for the treatment of neurological disorders. However, DMFP has a short half-life and is rapidly metabolized, which can make it difficult to study in vivo. Additionally, DMFP has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for research on DMFP. One area of interest is its potential use in the treatment of Parkinson's disease and other neurological disorders. DMFP has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. Further research is needed to fully understand the mechanisms of action of DMFP and its potential applications in various fields.